molecular formula C17H14Cl2N2O5 B8573141 Methyl 2-[(2,6-dichlorobenzoyl)amino]-3-(4-nitrophenyl)propanoate

Methyl 2-[(2,6-dichlorobenzoyl)amino]-3-(4-nitrophenyl)propanoate

Cat. No.: B8573141
M. Wt: 397.2 g/mol
InChI Key: CFIPGTUHZRSHDU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-[(2,6-dichlorobenzoyl)amino]-3-(4-nitrophenyl)propanoate is a useful research compound. Its molecular formula is C17H14Cl2N2O5 and its molecular weight is 397.2 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H14Cl2N2O5

Molecular Weight

397.2 g/mol

IUPAC Name

methyl 2-[(2,6-dichlorobenzoyl)amino]-3-(4-nitrophenyl)propanoate

InChI

InChI=1S/C17H14Cl2N2O5/c1-26-17(23)14(9-10-5-7-11(8-6-10)21(24)25)20-16(22)15-12(18)3-2-4-13(15)19/h2-8,14H,9H2,1H3,(H,20,22)

InChI Key

CFIPGTUHZRSHDU-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C(CC1=CC=C(C=C1)[N+](=O)[O-])NC(=O)C2=C(C=CC=C2Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 2-amino-3-(4-nitrophenyl)propanoate 2 (9.5 g) in CH2Cl2 (40 ml) is added, at 0° C., 2,6-dichlorobenzoyl chloride (7.71 g) dissolved in CH2Cl2 (40 ml). DIPEA (2 equ.) is then added dropwise to the mixture at 0° C. The reaction is then risen at RT and pH is brought to 7-8 by addition of DIPEA. The mixture is stirred for 2 h, then evaporated and the residue is placed in AcOEt (175 ml). The organic phase is washed one time with 5% NaHCO3 (150 ml), one time with water, one time with 10% KHSO4 (150 ml) and one time with brine, dried over MgSO4 and evaporated. No further purification is needed.
Quantity
9.5 g
Type
reactant
Reaction Step One
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40 mL
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Reaction Step One
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7.71 g
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reactant
Reaction Step Two
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40 mL
Type
solvent
Reaction Step Two
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Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
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0 (± 1) mol
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